2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol

• IUPAC Name: 2-[4-[2-(2-chloro-5-methylphenoxy)ethyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C15H23ClN2O2/c1-13-2-3-14(16)15(12-13)20-11-9-18-6-4-17(5-7-18)8-10-19/h2-3,12,19H,4-11H2,1H3
• InChI Key: MKHUVUPXVMALFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCCN2CCN(CC2)CCO
• Molecular Formula: C15H23ClN2O2
• Molecular Weight: 298.81 g/mol

Description

2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol, also known as CMPPE, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMPPE is a piperazine derivative that has been extensively studied for its pharmacological and physiological effects.

Scientific Research Applications

2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been investigated for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been found to modulate the activity of certain neurotransmitter systems, such as the dopamine and serotonin systems, which are involved in mood regulation and reward processing. In pharmacology, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been shown to exhibit antipsychotic, anxiolytic, and antidepressant properties, making it a promising candidate for the development of new drugs for the treatment of mental disorders. In medicinal chemistry, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological properties.

Mechanism of Action

The mechanism of action of 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been shown to bind to certain receptors, such as the dopamine D2 and serotonin 5-HT1A receptors, which are involved in the regulation of mood and behavior. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol also affects the release and uptake of neurotransmitters, leading to changes in their concentration and activity in the brain.
Biochemical and Physiological Effects:
2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter systems, the regulation of gene expression, and the activation of certain signaling pathways. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been shown to increase the expression of certain genes involved in the regulation of synaptic plasticity and neuroprotection, which may contribute to its therapeutic effects. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has also been found to activate certain signaling pathways, such as the Akt and ERK pathways, which are involved in cell survival and growth.

Advantages and Limitations for Lab Experiments

2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has several advantages for lab experiments, including its high purity and stability, as well as its well-defined structure. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol can be easily synthesized and purified, making it a readily available compound for scientific research. However, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol also has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. Careful consideration should be given to the dosage and administration of 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol in lab experiments to avoid any adverse effects.

Future Directions

There are several future directions for the study of 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol, including the investigation of its potential therapeutic applications in mental disorders, the optimization of its pharmacological properties, and the development of new compounds based on its scaffold. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in clinical trials. The development of new compounds based on 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol may lead to the discovery of novel drugs with improved pharmacological properties and fewer side effects.
Conclusion:
In conclusion, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been extensively studied for its pharmacological and physiological effects, and it has shown promising results in preclinical studies. Further research is needed to determine its safety and efficacy in clinical trials and to investigate its potential therapeutic applications in mental disorders. The study of 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol may lead to the discovery of novel drugs with improved pharmacological properties and fewer side effects.

Synthesis Methods

2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol can be synthesized through a multistep process involving the reaction of 2-chloro-5-methylphenol with ethylene oxide, followed by the reaction of the resulting product with piperazine and ethanol. The final product, 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol, is obtained through purification and isolation steps. The synthesis of 2-{4-[2-(2-chloro-5-methylphenoxy)ethyl]-1-piperazinyl}ethanol has been optimized to improve the yield and purity of the compound, making it a viable option for scientific research.